Cas no 2229048-12-6 (O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine
• CAS No: 2229048-12-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5762312
• PubChem ID: 165858920
• Update Time: 2025-05-25

O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropyl]hydroxylamine
• EN300-1792303
• 2229048-12-6
• O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine

• Inchi： 1S/C10H18N2O/c1-7-5-12-8(2)9(7)10(3,4)6-13-11/h5,12H,6,11H2,1-4H3
• InChI Key： WTAVSXHCVHMLPN-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C(C)=CNC=1C)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51Ų

Additional information on O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine

Comprehensive Overview of O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine (CAS No. 2229048-12-6): Properties, Applications, and Research Insights

The compound O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine (CAS No. 2229048-12-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrole ring substituted with methyl groups and a hydroxylamine side chain, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential role as a building block for drug discovery, especially in the development of novel enzyme inhibitors and bioactive molecules.

In recent years, the demand for custom synthesis and high-purity intermediates like O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine has surged, driven by advancements in medicinal chemistry and preclinical studies. This compound’s structural versatility allows for modifications that can enhance binding affinity or pharmacokinetic properties, making it a focal point for hit-to-lead optimization projects. Its CAS No. 2229048-12-6 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial R&D.

One of the key trends in 2024 is the integration of AI-driven drug design with traditional synthetic approaches. Compounds such as O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine are being explored using machine learning algorithms to predict their interactions with biological targets. This aligns with the broader industry shift toward computational chemistry, where researchers prioritize molecular docking and QSAR modeling to accelerate discovery timelines.

From a synthetic methodology perspective, the preparation of O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine often involves multistep organic reactions, including N-alkylation and hydroxylamine formation. Optimizing these processes for scalability and yield is critical for its commercial viability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and structural confirmation, addressing the stringent requirements of regulatory compliance.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating solvent-free synthesis or biocatalytic routes to reduce waste and energy consumption. Such innovations resonate with the sustainability goals of modern laboratories, a topic frequently queried in scientific forums and search engines.

In conclusion, O-2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropylhydroxylamine (CAS No. 2229048-12-6) exemplifies the intersection of cutting-edge science and practical applications. Its role in drug development, coupled with emerging technological tools, positions it as a compound of enduring interest. For further details, peer-reviewed journals and patent literature offer extensive insights into its synthetic pathways and biological evaluations.